Cas no 1250981-88-4 (N-(4-fluoro-2-methylphenyl)methylcyclopropanamine)

• Product Name: N-(4-fluoro-2-methylphenyl)methylcyclopropanamine
• CAS No: 1250981-88-4
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5177761
• PubChem ID: 62125234
• Update Time: 2025-10-05

N-(4-fluoro-2-methylphenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluoro-2-methylphenyl)methyl]cyclopropanamine
• Benzenemethanamine, N-cyclopropyl-4-fluoro-2-methyl-
• N-(4-fluoro-2-methylphenyl)methylcyclopropanamine

• Inchi： 1S/C11H14FN/c1-8-6-10(12)3-2-9(8)7-13-11-4-5-11/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： CLOOUCQESRVJBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 259.3±25.0 °C at 760 mmHg
• Flash Point: 145.3±23.2 °C

N-(4-fluoro-2-methylphenyl)methylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-(4-fluoro-2-methylphenyl)methylcyclopropanamine

Comprehensive Overview of N-(4-fluoro-2-methylphenyl)methylcyclopropanamine (CAS No. 1250981-88-4)

N-(4-fluoro-2-methylphenyl)methylcyclopropanamine (CAS 1250981-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropanamine backbone and 4-fluoro-2-methylphenyl substitution, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may influence receptor binding and metabolic stability.

The growing demand for novel bioactive molecules has placed N-(4-fluoro-2-methylphenyl)methylcyclopropanamine under the spotlight. Recent trends in AI-driven drug discovery and computational chemistry have further amplified its relevance, as scientists leverage machine learning to predict its interactions with biological targets. Questions like "What are the synthetic routes for N-(4-fluoro-2-methylphenyl)methylcyclopropanamine?" or "How does fluorination impact its pharmacokinetics?" are frequently searched, reflecting the compound's scientific intrigue.

From a synthetic perspective, CAS 1250981-88-4 is often synthesized via multi-step organic reactions, including reductive amination and cyclopropanation. Its fluoro and methyl groups contribute to its lipophilicity, a critical factor in optimizing drug-like properties. Discussions on platforms like ResearchGate and PubMed highlight its potential as a building block for central nervous system (CNS) therapeutics, though further studies are needed to validate these claims.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis methods for N-(4-fluoro-2-methylphenyl)methylcyclopropanamine. With sustainability being a hot topic, queries such as "Can this compound be synthesized using catalytic methods?" or "What are its environmental impacts?" are rising. These align with global efforts to reduce hazardous waste in chemical production.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing CAS 1250981-88-4. Its stability under various pH conditions and thermal profiles are frequently studied, addressing common concerns like "How to store N-(4-fluoro-2-methylphenyl)methylcyclopropanamine?" or "What solvents are compatible with this compound?" Proper handling and storage recommendations are critical for laboratory safety and reproducibility.

The compound's potential role in neuropharmacology is another area of interest. Preliminary studies suggest that its methylcyclopropanamine moiety may interact with neurotransmitter systems, sparking debates on its applicability in mood disorder research. However, rigorous clinical data remain scarce, emphasizing the need for further investigation.

In summary, N-(4-fluoro-2-methylphenyl)methylcyclopropanamine (CAS 1250981-88-4) represents a fascinating case study at the intersection of synthetic chemistry and drug development. Its structural complexity and untapped therapeutic potential make it a compelling subject for future research, particularly in the era of precision medicine and high-throughput screening.